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Compound of Interest

Compound Name: Sulfamonomethoxine-13C6

Cat. No.: B13850195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available

Sulfamonomethoxine-¹³C₆ standards, their applications, and relevant experimental

methodologies. Sulfamonomethoxine-¹³C₆ is a stable isotope-labeled internal standard

essential for the accurate quantification of the sulfonamide antibiotic sulfamonomethoxine in

various matrices. Its use in analytical methods, particularly those employing mass

spectrometry, is critical for mitigating matrix effects and ensuring data reliability in research,

drug development, and food safety applications.

Commercially Available Sulfamonomethoxine-¹³C₆
Standards
A range of Sulfamonomethoxine-¹³C₆ standards are available from various suppliers, offered in

both neat (solid) and solution forms. The choice of standard will depend on the specific

requirements of the analytical method and laboratory workflow. The following tables summarize

the key quantitative data for commercially available standards.

Table 1: Sulfamonomethoxine-¹³C₆ Neat Standards
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Supplier
Catalog
Number

CAS Number Purity
Isotopic
Enrichment

Alfa Chemistry ACMA00065746 1416768-32-5 ≥98% 99% ¹³C

TLC

Pharmaceutical

Standards

S-249002 1416768-32-5 - -

International

Laboratory USA
4873359 - - -

BLDpharm BD01310612 1416768-32-5 - -

Pharmaffiliates PA STI 089228 1416768-32-5 - -

Table 2: Sulfamonomethoxine-¹³C₆ Solution Standards

Supplier
Catalog
Number

Concentration Solvent CAS Number

A Chemtek
MSK4040C6-

1000M
1000µg/mL Methanol 1416768-32-5

Mechanism of Action: Inhibition of Folic Acid
Synthesis
Sulfamonomethoxine, like other sulfonamide antibiotics, exerts its bacteriostatic effect by acting

as a competitive inhibitor of the enzyme dihydropteroate synthase (DHPS).[1][2][3] This

enzyme is crucial in the bacterial folic acid (tetrahydrofolate) synthesis pathway, as it catalyzes

the condensation of para-aminobenzoic acid (PABA) and dihydropteridine pyrophosphate to

form dihydropteroate.[3][4] By mimicking the structure of PABA, sulfamonomethoxine binds to

the active site of DHPS, thereby blocking the synthesis of dihydropteroate and, consequently,

folic acid. Folic acid is an essential precursor for the synthesis of nucleotides (purines and

thymidine) and certain amino acids, which are required for DNA replication and bacterial cell

division. Mammalian cells are not affected by sulfonamides because they do not synthesize

their own folic acid but obtain it from their diet.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3531234/
https://en.wikipedia.org/wiki/Dihydropteroate_synthase_inhibitor
https://synapse.patsnap.com/article/what-is-sulfamonomethoxine-used-for
https://synapse.patsnap.com/article/what-is-sulfamonomethoxine-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-sulfadimethoxine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13850195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Folic Acid Synthesis Pathway

p-Aminobenzoic Acid (PABA)

Dihydropteroate
Synthase (DHPS)

Dihydropteridine
Pyrophosphate Dihydropteroate Catalyzes Dihydrofolate Tetrahydrofolate

(Folic Acid) Nucleotides (DNA/RNA Synthesis) Essential for

Sulfamonomethoxine  Competitive
Inhibition

Click to download full resolution via product page

Sulfamonomethoxine competitively inhibits dihydropteroate synthase (DHPS) in bacteria.

Experimental Protocols
The use of Sulfamonomethoxine-¹³C₆ as an internal standard is crucial for accurate

quantification in complex matrices by correcting for analyte loss during sample preparation and

variations in instrument response. While specific protocols should be optimized for each matrix

and analytical instrumentation, the following provides a general workflow for the determination

of sulfamonomethoxine using its ¹³C₆-labeled internal standard with liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Sample Preparation (General Workflow for Animal
Tissue)
A common approach for extracting sulfonamides from tissue involves protein precipitation

followed by solid-phase extraction (SPE) for cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase: Crystal structures
reveal the catalytic mechanism of DHPS and the structural basis of sulfa drug action and
resistance - PMC [pmc.ncbi.nlm.nih.gov]

2. Dihydropteroate synthase inhibitor - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b13850195?utm_src=pdf-body-img
https://www.benchchem.com/product/b13850195?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3531234/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3531234/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3531234/
https://en.wikipedia.org/wiki/Dihydropteroate_synthase_inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13850195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. What is Sulfamonomethoxine used for? [synapse.patsnap.com]

4. What is the mechanism of Sulfadimethoxine? [synapse.patsnap.com]

To cite this document: BenchChem. [Technical Guide to Commercially Available
Sulfamonomethoxine-¹³C₆ Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13850195#commercially-available-
sulfamonomethoxine-13c6-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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